Cas no 1804039-37-9 (4-Fluorobenzo[d]oxazole-2-carboxamide)

• Product Name: 4-Fluorobenzo[d]oxazole-2-carboxamide
• CAS No: 1804039-37-9
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 4818878
• Update Time: 2025-06-07

4-Fluorobenzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C8H5FN2O2/c9-4-2-1-3-5-6(4)11-8(13-5)7(10)12/h1-3H,(H2,10,12)
• InChI Key： CMSLWGVMMFFJHG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(C(N)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1

Additional information on 4-Fluorobenzo[d]oxazole-2-carboxamide

Introduction to 4-Fluorobenzo[d]oxazole-2-carboxamide (CAS No. 1804039-37-9)

4-Fluorobenzo[d]oxazole-2-carboxamide, with the CAS number 1804039-37-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluorine atom in the molecular structure of 4-Fluorobenzo[d]oxazole-2-carboxamide enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-Fluorobenzo[d]oxazole-2-carboxamide consists of a benzene ring fused with an oxazole ring, with a fluorine atom substituted at the 4-position of the benzene ring and a carboxamide group attached to the 2-position of the oxazole ring. This unique structural arrangement confers specific physicochemical properties that are crucial for its biological activity. The presence of the fluorine atom increases the lipophilicity and metabolic stability of the molecule, which can enhance its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential therapeutic applications of 4-Fluorobenzo[d]oxazole-2-carboxamide. One notable area of research is its anticancer activity. In vitro and in vivo studies have shown that this compound exhibits significant antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. Additionally, 4-Fluorobenzo[d]oxazole-2-carboxamide has been shown to induce apoptosis and cell cycle arrest, further contributing to its anticancer effects.

Beyond its anticancer properties, 4-Fluorobenzo[d]oxazole-2-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-Fluorobenzo[d]oxazole-2-carboxamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its clinical application. Additionally, it exhibits low toxicity in preclinical models, suggesting a favorable safety profile. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 4-Fluorobenzo[d]oxazole-2-carboxamide (CAS No. 1804039-37-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important focus in ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will be uncovered, paving the way for its use in clinical settings.